Cas no 2171198-46-0 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• CAS No: 2171198-46-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5934518
• PubChem ID: 165876592
• Update Time: 2025-10-30

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methoxybenzoic acid
• EN300-1548864
• 2171198-46-0

• Inchi： 1S/C27H26N2O6/c1-16(13-25(30)29-24-12-11-17(34-2)14-22(24)26(31)32)28-27(33)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,14,16,23H,13,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t16-/m1/s1
• InChI Key： CAGCHTPDSIZCOF-MRXNPFEDSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC(=CC=1C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171198-46-0, known as 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a methoxy-substituted benzoic acid. The Fmoc group is a well-known protecting group in peptide synthesis, while the methoxybenzoic acid component suggests potential applications in drug design and bioactive molecule development.

Recent studies have highlighted the importance of Fmoc-containing compounds in the synthesis of bioactive molecules. The Fmoc group is particularly valuable due to its stability under basic conditions and its ability to facilitate selective deprotection during peptide synthesis. In the case of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid, the Fmoc group is attached to a chiral center, which adds another layer of complexity and functionality to the molecule. This chirality is crucial in pharmaceutical applications, as it can influence the compound's pharmacokinetics and bioavailability.

The 5-methoxybenzoic acid moiety in this compound is another key feature. Methoxy groups are known to enhance the solubility and stability of aromatic compounds, making them more suitable for biological applications. Additionally, benzoic acids are often used as building blocks in the synthesis of various pharmaceutical agents, including antibiotics, anti-inflammatory drugs, and antiviral compounds. The combination of these functional groups in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid suggests that it could serve as a versatile intermediate in drug discovery and development.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like this one. For instance, researchers have developed novel strategies for the stereoselective synthesis of chiral Fmoc-containing compounds. These methods often involve asymmetric catalysis or enantioselective reactions, which are critical for producing enantiopure compounds required in pharmaceutical research. The chirality of this compound is particularly important, as it can influence its interaction with biological targets such as enzymes or receptors.

In terms of applications, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid has shown promise in several areas. For example, its Fmoc group makes it a valuable reagent in peptide synthesis, where it can be used to protect amino groups during multi-step synthesis processes. Furthermore, its benzoic acid moiety could be exploited for the development of new drugs targeting specific biological pathways. Recent studies have also explored the use of similar compounds in the design of fluorescent probes for bioimaging applications.

From an environmental perspective, understanding the behavior of such compounds is essential for ensuring their safe use and disposal. Research into the degradation pathways of Fmoc-containing compounds has revealed that they are generally stable under normal conditions but can undergo hydrolysis under specific pH conditions. This knowledge is critical for assessing their environmental impact and developing strategies for minimizing their ecological footprint.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure combines functional groups that are highly sought after in chemical synthesis and drug development. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.